tert-butyl 2-bromo-6-fluorobenzoate
Overview
Description
Tert-butyl 2-bromo-6-fluorobenzoate is an organic compound that is used in a variety of chemical processes and applications. It is commonly used in the synthesis of pharmaceuticals, agrochemicals, and other products. This compound is also known as TBFB, and it has a molecular formula of C9H10BrFO2. It has a molar mass of 249.05 g/mol and a boiling point of 98°C. TBFB is an important intermediate in the synthesis of a wide range of compounds, and it is used in a variety of laboratory experiments and processes.
Mechanism of Action
TBFB is used in a variety of chemical processes and applications. The mechanism of action of TBFB depends on the reaction it is used in. In the synthesis of pharmaceuticals, agrochemicals, and other products, TBFB is used as a reagent to initiate a reaction. It acts as a catalyst, which helps to speed up the reaction and produce the desired product. In the synthesis of dyes, pigments, and other materials, TBFB acts as a reducing agent, which helps to reduce the reactants to their desired form.
Biochemical and Physiological Effects
TBFB has been studied for its biochemical and physiological effects. Studies have shown that TBFB can act as a weak inhibitor of the enzyme cytochrome P450 2C9 (CYP2C9). This enzyme is involved in the metabolism of drugs and other compounds, and it has been linked to the development of drug-induced liver injury. Studies have also shown that TBFB can act as a weak inhibitor of the enzyme acetylcholinesterase (AChE). AChE is an enzyme involved in the breakdown of the neurotransmitter acetylcholine, and it has been linked to the development of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
TBFB is a versatile reagent that can be used in a variety of laboratory experiments and processes. It is relatively easy to synthesize, and it is relatively inexpensive compared to other reagents. However, TBFB is also a volatile compound, and it should be handled with care in the laboratory. In addition, TBFB can be toxic if inhaled or ingested, and it should be handled with appropriate safety precautions.
Future Directions
TBFB is a versatile reagent that has many potential applications in the synthesis of pharmaceuticals, agrochemicals, and other products. In the future, TBFB could be used in the synthesis of more complex compounds, such as peptides and proteins. Additionally, TBFB could be used in the synthesis of materials for use in medical devices and drug delivery systems. Furthermore, TBFB could be used in the synthesis of materials for use in biocatalysis and bioprocessing. Finally, TBFB could be used in the synthesis of materials for use in nanotechnology and other advanced technologies.
Synthesis Methods
TBFB can be synthesized from the reaction of tert-butyl bromide and 6-fluorobenzoic acid in the presence of a base. The reaction is typically carried out in an aqueous solution at a temperature of around 80°C. The reaction produces tert-butyl 2-bromo-6-fluorobenzoate as the main product, along with a small amount of byproducts. The reaction is typically carried out in a three-necked flask, which is equipped with a stirrer and a condenser. The reaction is typically completed in a few hours.
Scientific Research Applications
TBFB is used in a variety of scientific research applications. It is used in the synthesis of pharmaceuticals, agrochemicals, and other products. It is also used as a reagent in many organic reactions, including the synthesis of polymers, catalysts, and other compounds. TBFB is also used in the synthesis of dyes, pigments, and other materials. In addition, it is used in the synthesis of surfactants, enantiomers, and other compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl 2-bromo-6-fluorobenzoate can be achieved through a two-step reaction process. The first step involves the bromination of 2-fluorobenzoic acid to form 2-bromo-6-fluorobenzoic acid. The second step involves the esterification of 2-bromo-6-fluorobenzoic acid with tert-butyl alcohol using a coupling agent such as DCC or EDCI.", "Starting Materials": [ "2-fluorobenzoic acid", "sodium bromide", "sulfuric acid", "tert-butyl alcohol", "DCC or EDCI" ], "Reaction": [ "Step 1: Bromination of 2-fluorobenzoic acid", "1. Dissolve 2-fluorobenzoic acid (1 equivalent) and sodium bromide (1.2 equivalents) in glacial acetic acid.", "2. Add sulfuric acid dropwise to the reaction mixture while stirring at room temperature.", "3. Heat the reaction mixture to 80-90°C for 2-3 hours.", "4. Cool the reaction mixture to room temperature and pour it into ice-cold water.", "5. Collect the precipitated product by filtration and wash it with water.", "6. Dry the product under vacuum to obtain 2-bromo-6-fluorobenzoic acid.", "Step 2: Esterification of 2-bromo-6-fluorobenzoic acid with tert-butyl alcohol", "1. Dissolve 2-bromo-6-fluorobenzoic acid (1 equivalent), tert-butyl alcohol (1.2 equivalents), and a coupling agent such as DCC or EDCI (1.2 equivalents) in dry dichloromethane.", "2. Stir the reaction mixture at room temperature for 12-24 hours.", "3. Filter the reaction mixture to remove the coupling agent and any insoluble impurities.", "4. Wash the filtrate with water and brine.", "5. Dry the organic layer over anhydrous sodium sulfate.", "6. Concentrate the solution under reduced pressure to obtain tert-butyl 2-bromo-6-fluorobenzoate as a white solid." ] } | |
CAS RN |
1712168-06-3 |
Product Name |
tert-butyl 2-bromo-6-fluorobenzoate |
Molecular Formula |
C11H12BrFO2 |
Molecular Weight |
275.1 |
Purity |
95 |
Origin of Product |
United States |
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